Cas no 847547-18-6 (4-(methylsulfonyl)-Biphenyl-2-carboxylic acid)

• Product Name: 4-(methylsulfonyl)-Biphenyl-2-carboxylic acid
• CAS No: 847547-18-6
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 2123771
• PubChem ID: 57445254
• Update Time: 2025-04-21

4-(methylsulfonyl)-Biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)-Biphenyl-2-carboxylic acid
• JBDFEBYMOFKEBI-UHFFFAOYSA-N
• DB-331781
• 4-(methylsulfonyl)-2-biphenylcarboxylic acid
• 847547-18-6
• 4-(methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 4-Methanesulfonyl-biphenyl-2-carboxylic acid
• SCHEMBL3875822

• Inchi： 1S/C14H12O4S/c1-19(17,18)11-7-8-12(13(9-11)14(15)16)10-5-3-2-4-6-10/h2-9H,1H3,(H,15,16)
• InChI Key： JBDFEBYMOFKEBI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2C=CC=CC=2)=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 276.04563003Da
• Monoisotopic Mass: 276.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8Ų